2,5-Undecadiyn-1-ol

• CAS RN: 35378-79-1
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: undeca-2,5-diyn-1-ol
• InChI: InChI=1S/C11H16O/c1-2-3-4-5-6-7-8-9-10-11-12/h12H,2-5,8,11H2,1H3
• InChI Key: VKMWUBQRIZKVRM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC#CCC#CCO

Description

2,5-Undecadiyn-1-ol is a useful research compound. Its molecular formula is C11H16O and its molecular weight is 164.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of deca-1,4-diyne in THF was prepared following the method indicated in Example 1 and then an equivalent of ethylmagnesium bromide was added thereto at 0°. The mixture was kept at 60° for 45 min. After having added 1,2 equivalent of paraformaldehyde, the mixture was brought to reflux for 3 h. Once cooled, it was extracted with petroleum ether 80:100° and the organic phases were washed with water, then with an aqueous solution saturated with NaCl, dried and evaporated. The obtained residue was chromatographed on a column filled with silica, using as eluting agent a mixture of 1 to 10% of ethyl acetate in cyclohexane. Undeca-2,5-diyn-1-ol was thus obtained in 40% yield.